Cas no 2219353-56-5 (rac-2-(1r,3s)-3-fluorocyclobutylethan-1-amine hydrochloride, trans)

• Product Name: rac-2-(1r,3s)-3-fluorocyclobutylethan-1-amine hydrochloride, trans
• CAS No: 2219353-56-5
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• CID: 5174515
• PubChem ID: 137952222
• Update Time: 2025-08-05

rac-2-(1r,3s)-3-fluorocyclobutylethan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2-[(1r,3s)-3-fluorocyclobutyl]ethan-1-amine hydrochloride
• 2-((1R,3s)-3-fluorocyclobutyl)ethan-1-amine hydrochloride
• 2-(3-fluorocyclobutyl)ethanamine;hydrochloride
• starbld0011391
• rac-2-(1r,3s)-3-fluorocyclobutylethan-1-amine hydrochloride, trans

• Inchi： 1S/C6H12FN.ClH/c7-6-3-5(4-6)1-2-8;/h5-6H,1-4,8H2;1H
• InChI Key： SYDNHBVQVYKGBM-UHFFFAOYSA-N
• SMILES： Cl.FC1CC(CCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 68.9
• Topological Polar Surface Area: 26

Additional information on rac-2-(1r,3s)-3-fluorocyclobutylethan-1-amine hydrochloride, trans

Introduction to Rac-2-(1R,3S)-3-Fluorocyclobutylethan-1-amine Hydrochloride, Trans and Its Significance in Modern Chemical Biology

The compound with the CAS number 2219353-56-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Specifically, the product name Rac-2-(1R,3S)-3-fluorocyclobutylethan-1-amine hydrochloride, trans refers to a chiral amine derivative featuring a fluorocyclobutyl moiety. This unique structural configuration makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability and improved binding affinity. The presence of a fluorine atom in the cyclobutyl ring of this compound not only contributes to its stability but also influences its electronic properties, making it an attractive scaffold for medicinal chemists. The trans configuration of the amine group further adds to its complexity and potential for selective interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that fluorinated cyclobutyl derivatives can exhibit significant effects on neurotransmitter systems, particularly those involving serotonin and dopamine. The chiral center at the 1-position and the fluorine substituent at the 3-position create a molecule that can interact with these systems in a highly specific manner. This specificity is crucial for developing drugs that target neurological conditions without causing unwanted side effects.

Furthermore, the hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for clinical applications. Solubility is a critical factor in drug development, as it determines how well a drug can be absorbed and distributed throughout the body. By forming a hydrochloride salt, the compound becomes more readily soluble in water, which is essential for oral and intravenous administration.

Recent research has also explored the use of this compound as a precursor in the synthesis of more complex molecules. The fluorocyclobutyl group serves as an excellent handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive groups. This versatility makes it a valuable building block for designing novel drugs with tailored properties. For instance, researchers have investigated its potential use in creating kinase inhibitors, which are widely used to treat cancers and inflammatory diseases.

The stereochemistry of this compound is another area of interest. The racemic mixture contains both (1R,3S) and (1S,3R) enantiomers, each with distinct biological activities. Understanding these differences is crucial for optimizing drug design and ensuring that only the active enantiomer is used in therapeutic applications. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the structure-activity relationships (SAR) of these enantiomers.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluorinated cyclobutyl derivatives are known for their unique electronic properties, which make them suitable for use in organic electronics and optoelectronic devices. The ability to tune these properties by modifying the substituents attached to the ring opens up new possibilities for developing advanced materials with applications in lighting, displays, and sensors.

The synthesis of this compound involves several key steps that highlight its complexity. The introduction of the fluorine atom into the cyclobutyl ring requires careful control over reaction conditions to ensure high yield and selectivity. Additionally, the chiral centers must be introduced with high enantiomeric purity to avoid any interference from inactive or less active enantiomers. These synthetic challenges have driven innovation in catalytic methods and asymmetric synthesis techniques.

One notable advancement in this area is the use of transition metal-catalyzed reactions to construct complex molecular frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups into the fluorocyclobutyl ring while maintaining high stereochemical control. These methods have significantly improved the accessibility of such compounds for further research and development.

The impact of this compound on drug discovery cannot be overstated. Its unique structural features make it a versatile tool for exploring new therapeutic avenues. By leveraging its properties, researchers can develop innovative drugs that address unmet medical needs. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in shaping future treatments.

In conclusion, Rac-2-(1R,3S)-3-fluorocyclobutylethan-1-amine hydrochloride, trans is a remarkable molecule with far-reaching implications in chemical biology and pharmaceutical science. Its structural complexity, combined with its functional versatility, makes it an invaluable asset for researchers working on neurological disorders, anticancer agents, and advanced materials. As we continue to uncover new applications for this compound, its significance will only continue to grow.